Cas no 43165-51-1 (sodium 2-oxo-2-phenylacetate)

• Product Name: sodium 2-oxo-2-phenylacetate
• CAS No: 43165-51-1
• MF: C₈H₅NaO₃
• MW: 172.113273382187
• CID: 928785
• PubChem ID: 23677814
• Update Time: 2025-11-02

sodium 2-oxo-2-phenylacetate Chemical and Physical Properties

Names and Identifiers

• sodium phenylglyoxylate
• sodium,2-oxo-2-phenylacetate
• Benzeneacetic acid, .alpha.-oxo-, sodium salt
• Sodium 2-oxo-2-phenylacetate
• Benzeneacetic acid, alpha-oxo-, sodium salt
• SODIUM BENZOYLFORMATE
• Sodium Phenyl-d5-glyoxylate
• Benzoylformic acid sodium salt
• Benzeneacetic acid, alpha-oxo-, sodium salt (1:1)
• Benzeneacetic acid, a-oxo-, sodium salt
• Benzeneacetic acid, .alpha.-oxo-, sodium salt (1:1)
• GGDFZLZSWSCHFU-UHFFFAOYSA-M
• 43165-51-1
• Phenylglyoxylic acid (sodium)
• HY-W010255A
• DTXSID9068459
• Phenylglyoxylicacid(sodium)
• Sodium2-oxo-2-phenylacetate
• G72784
• EINECS 256-125-8
• EN300-191479
• NS00088635
• CS-0514534
• SCHEMBL8623983
• sodium;2-oxo-2-phenylacetate
• DA-67659
• sodium 2-oxo-2-phenylacetate

• Inchi： 1S/C8H6O3.Na/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5H,(H,10,11);/q;+1/p-1
• InChI Key： GGDFZLZSWSCHFU-UHFFFAOYSA-M
• SMILES： [Na+].O=C(C(=O)[O-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.01363830g/mol
• Monoisotopic Mass: 172.01363830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on sodium 2-oxo-2-phenylacetate

Exploring the Versatile Applications and Properties of Sodium 2-Oxo-2-phenylacetate (CAS No. 43165-51-1)

Sodium 2-oxo-2-phenylacetate, with the CAS number 43165-51-1, is an organic sodium salt widely recognized for its role in various industrial and research applications. This compound, also known as sodium phenylglyoxylate, is derived from the oxidation of phenylglyoxylic acid. Its unique chemical structure and properties make it a valuable intermediate in organic synthesis, pharmaceuticals, and specialty chemicals.

The growing interest in sodium 2-oxo-2-phenylacetate can be attributed to its versatility and compatibility with modern green chemistry principles. Researchers and manufacturers are increasingly focusing on sustainable and eco-friendly chemical processes, and this compound aligns well with these trends. Its solubility in water and stability under various conditions further enhance its applicability in diverse fields.

One of the key areas where sodium phenylglyoxylate finds application is in the pharmaceutical industry. It serves as a crucial intermediate in the synthesis of active pharmaceutical ingredients (APIs). The demand for high-purity sodium 2-oxo-2-phenylacetate has surged, particularly in the development of novel therapeutics targeting metabolic disorders and neurological conditions. This aligns with the current global focus on advancing healthcare solutions.

In addition to pharmaceuticals, CAS 43165-51-1 is utilized in the production of specialty chemicals. Its role as a building block in organic synthesis makes it indispensable for creating complex molecules used in agrochemicals, flavors, and fragrances. The compound's ability to participate in various chemical reactions, including condensation and nucleophilic substitution, underscores its importance in synthetic chemistry.

The market for sodium 2-oxo-2-phenylacetate is witnessing steady growth, driven by increasing R&D activities and the expansion of the pharmaceutical sector. Companies specializing in fine chemicals are investing in advanced production techniques to meet the rising demand for high-quality sodium phenylglyoxylate. This trend is particularly evident in regions with strong pharmaceutical and chemical manufacturing bases, such as North America, Europe, and Asia-Pacific.

From a research perspective, CAS 43165-51-1 continues to attract attention due to its potential in developing new materials and catalysts. Recent studies have explored its use in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. These applications highlight the compound's relevance in cutting-edge scientific research and its contribution to advancements in material science.

Quality control and regulatory compliance are critical aspects of sodium 2-oxo-2-phenylacetate production. Manufacturers adhere to stringent standards to ensure the compound meets the required specifications for purity and performance. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the quality of sodium phenylglyoxylate, ensuring its suitability for sensitive applications.

Storage and handling of CAS 43165-51-1 require standard precautions to maintain its stability and prevent contamination. The compound is typically stored in a cool, dry place, protected from moisture and direct sunlight. Proper labeling and documentation are essential to ensure safe and efficient use in laboratory and industrial settings.

The future outlook for sodium 2-oxo-2-phenylacetate appears promising, with ongoing research uncovering new applications and improved synthesis methods. As industries continue to prioritize sustainability and efficiency, the demand for high-performance intermediates like sodium phenylglyoxylate is expected to grow. This compound's unique properties and versatility position it as a key player in the evolving landscape of chemical innovation.

For researchers and industry professionals seeking reliable information on CAS 43165-51-1, it is essential to consult reputable sources and suppliers. Understanding the compound's properties, applications, and safety guidelines ensures its effective and responsible use across various sectors. As the scientific community continues to explore the potential of sodium 2-oxo-2-phenylacetate, its role in advancing technology and improving quality of life remains significant.